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Compound of Interest

Compound Name: Stevioside D

Cat. No.: B1457820 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides a concise technical guide on Stevioside D, a diterpenoid glycoside from

the leaves of Stevia rebaudiana.

Core Compound Identification
Stevioside D is a steviol glycoside, a class of natural sweeteners. It is structurally distinct from

the more commonly known Stevioside. The fundamental chemical identifiers for Stevioside D
are provided below.

Identifier Value

CAS Number 1310055-59-4

Molecular Formula C₃₈H₆₀O₁₇

Physicochemical Properties
Detailed experimental data on the physicochemical properties of isolated Stevioside D is not

widely available in the public literature. However, based on its structural similarity to other

steviol glycosides, it is expected to be a white, crystalline powder with some solubility in water

and polar organic solvents.
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While specific research on the biological activities of Stevioside D is limited, the broader class

of steviol glycosides has been the subject of numerous studies. These compounds are

primarily recognized for their non-caloric sweetening properties. Beyond this, various

pharmacological effects have been reported for related steviol glycosides, which may be

indicative of the potential activities of Stevioside D.

Steviol glycosides have demonstrated a range of biological activities, including anti-

inflammatory, antioxidant, antidiabetic, and antihypertensive effects.[1][2] The mechanisms

underlying these activities are thought to involve the modulation of several key signaling

pathways.

Anti-inflammatory Effects: Stevioside and its aglycone, steviol, have been shown to attenuate

the production of pro-inflammatory cytokines.[3] This is achieved, in part, through the inhibition

of the IκBα/NF-κB signaling pathway.[3] The activation of the NF-κB pathway is a critical step in

the inflammatory response, leading to the transcription of numerous pro-inflammatory genes.

By inhibiting this pathway, steviol glycosides can reduce inflammation.

Insulin-Mimetic and Antidiabetic Effects: Some steviol glycosides have been found to exhibit

insulin-mimetic properties, promoting glucose uptake in cells.[4] This action is mediated

through the activation of the PI3K/Akt signaling pathway, which leads to the translocation of

GLUT4 glucose transporters to the cell membrane, thereby facilitating glucose entry into the

cells.[4] Additionally, stevioside and rebaudioside A have been shown to increase the activity of

the TRPM5 channel in pancreatic β-cells, which can enhance insulin secretion.[2]

The following diagram illustrates the general signaling pathways modulated by steviol

glycosides.
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General signaling pathways modulated by steviol glycosides.

Experimental Protocols
Detailed experimental protocols specifically for the isolation and characterization of Stevioside
D are not readily available. However, general methods for the extraction and purification of

steviol glycosides from Stevia rebaudiana leaves can be adapted. These typically involve hot

water extraction followed by purification steps to remove impurities.

A relevant experimental protocol is the enzymatic synthesis of Rebaudioside D from Stevioside.

This process highlights the potential for enzymatic modification of steviol glycosides.

Enzymatic Synthesis of Rebaudioside D from Stevioside

This protocol describes a multi-enzyme reaction system for the two-step glycosylation of

stevioside to produce rebaudioside D.
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Enzymes:

UGT76G1 (Stevia rebaudiana UDP-glycosyltransferase)

UGTSL2 (Solanum lycopersicum UDP-glycosyltransferase)

StSUS1 (Solanum tuberosum sucrose synthase)

Reaction Mixture (20 mL):

Stevioside: 20 g/L

Sucrose: 60 g/L

Total protein from crude enzyme extract: 120 mg

MgCl₂: 3 mM

Potassium phosphate buffer: 50 mM, pH 7.2

Procedure:

Combine all components of the reaction mixture.

Incubate the reaction at 30°C for up to 24 hours with shaking at 200 rpm.

Monitor the reaction progress by taking samples at various time points.

Analyze the samples to determine the concentrations of stevioside, rebaudioside A (an

intermediate), and rebaudioside D.

The workflow for this enzymatic synthesis is depicted in the following diagram.
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Reaction Conditions
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Enzymatic synthesis of Rebaudioside D from Stevioside.

Conclusion
Stevioside D is a lesser-known steviol glycoside with potential for further scientific

investigation. While specific data on its biological activities are scarce, the broader class of

steviol glycosides presents a rich area for research, with established effects on key signaling

pathways related to inflammation and metabolism. The enzymatic synthesis protocols for

related compounds provide a foundation for the potential production and modification of

Stevioside D. Further research is warranted to fully elucidate the unique properties and

potential applications of this specific steviol glycoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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